Cas no 1223974-41-1 (1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione)

• Product Name: 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• CAS No: 1223974-41-1
• MF: C₂₃H₂₃ClN₂OS
• MW: 410.9595
• CID: 5344644
• Update Time: 2025-10-28

1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione Chemical and Physical Properties

Names and Identifiers

• (3-chlorophenyl)-[2-(3-methylphenyl)-3-sulfanylidene-1,4-diazaspiro[4.6]undec-1-en-4-yl]methanone
• 1-(3-chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione
• (3-chlorophenyl)(2-thioxo-3-(m-tolyl)-1,4-diazaspiro[4.6]undec-3-en-1-yl)methanone
• 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

• Inchi： 1S/C23H23ClN2OS/c1-16-8-6-9-17(14-16)20-22(28)26(21(27)18-10-7-11-19(24)15-18)23(25-20)12-4-2-3-5-13-23/h6-11,14-15H,2-5,12-13H2,1H3
• InChI Key： OAKBUSKCYCWNLU-UHFFFAOYSA-N
• SMILES： ClC1=C([H])C([H])=C([H])C(=C1[H])C(N1C(C(C2=C([H])C([H])=C([H])C(C([H])([H])[H])=C2[H])=NC21C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=S)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 641
• XLogP3: 6.2
• Topological Polar Surface Area: 64.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione

Chemical Profile of 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione (CAS No: 1223974-41-1)

1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione is a structurally complex heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique spirocyclic framework and potential biological activities. This compound, identified by its CAS number 1223974-41-1, belongs to a class of molecules that exhibit promising properties for further investigation in drug discovery and therapeutic development. The presence of multiple functional groups, including a benzoyl moiety, a methylphenyl group, and a diazaspiro structure, contributes to its diverse chemical reactivity and biological potential.

The molecular architecture of 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione features a spirocyclic core, which is a fused bicyclic system consisting of two rings linked at a single carbon atom. This spirocyclic scaffold is known to enhance the metabolic stability and bioavailability of compounds, making it an attractive feature for pharmaceutical applications. The compound also incorporates a chlorobenzoyl group and a 3-methylphenyl group, which are commonly found in bioactive molecules and may contribute to its interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the structural properties of 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione with greater precision. These studies suggest that the spirocyclic core influences the conformational flexibility of the molecule, potentially allowing it to adopt multiple binding poses when interacting with biological targets. This flexibility could be advantageous for drug design, as it may improve the affinity and selectivity of the compound towards its intended receptors or enzymes.

In the realm of medicinal chemistry, the synthesis and characterization of novel heterocyclic compounds remain a central focus due to their vast potential in therapeutic applications. The synthesis of 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as transition metal-catalyzed reactions and asymmetric synthesis, has been explored to enhance the efficiency and scalability of its production.

The chemical properties of 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione have been investigated through various spectroscopic methods, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These analytical techniques provide valuable insights into the molecular structure and purity of the compound. Additionally, computational studies have been employed to predict the electronic properties and reactivity patterns of this molecule, which are crucial for understanding its potential biological activities.

Biological activity is a key consideration in the evaluation of any new chemical entity. Preliminary studies on 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione have shown promising results in vitro, particularly in assays related to enzyme inhibition and receptor binding. These findings suggest that the compound may possess therapeutic potential in areas such as inflammation modulation or pain management. However, further research is needed to fully elucidate its mechanism of action and to assess its safety profile in vivo.

The spirocyclic structure of 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione offers unique opportunities for derivatization and optimization. By modifying specific functional groups or introducing new substituents, researchers can fine-tune the biological properties of this molecule. This approach is often employed in drug discovery programs to identify more potent and selective analogs with improved pharmacokinetic profiles.

The field of medicinal chemistry continues to evolve rapidly, driven by advancements in synthetic methodologies and an increasing understanding of biological systems. The study of compounds like 1-(3-Chlorobenzoyl)-3-(3-methylphenyl)-1,4-diazaspiro[4.6]undec-3-ene-2-thione contributes to this progress by providing new molecular scaffolds for drug development. As research efforts continue to uncover the potential applications of this compound, it holds promise for addressing unmet medical needs across various therapeutic areas.